Cas no 883966-50-5 (N-3-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H-thiochromen-2-yl-2-(thiophen-2-yl)acetamide)

• Product Name: N-3-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H-thiochromen-2-yl-2-(thiophen-2-yl)acetamide
• CAS No: 883966-50-5
• MF: C₂₂H₁₅NO₄S₂
• MW: 421.48880314827
• CID: 5437738
• Update Time: 2025-10-20

N-3-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H-thiochromen-2-yl-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(1,3-benzodioxol-5-yl)-4-oxothiochromen-2-yl]-2-thiophen-2-ylacetamide
• 2-Thiopheneacetamide, N-[3-(1,3-benzodioxol-5-yl)-4-oxo-4H-1-benzothiopyran-2-yl]-
• N-3-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H-thiochromen-2-yl-2-(thiophen-2-yl)acetamide

• Inchi： 1S/C22H15NO4S2/c24-19(11-14-4-3-9-28-14)23-22-20(13-7-8-16-17(10-13)27-12-26-16)21(25)15-5-1-2-6-18(15)29-22/h1-10H,11-12H2,(H,23,24)
• InChI Key： NVDKGSHVMBYXAP-UHFFFAOYSA-N
• SMILES： C1(CC(NC2SC3=CC=CC=C3C(=O)C=2C2=CC=C3OCOC3=C2)=O)SC=CC=1

Additional information on N-3-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H-thiochromen-2-yl-2-(thiophen-2-yl)acetamide

N-3-(2H-1,3-Benzodioxol-5-Yl)-4-Oxo-4H-Thiochromen-2-Yl-2-(Thiophen-2-Yl)Acetamide: A Comprehensive Overview

The compound with CAS No 883966-50-5, known as N-3-(2H-1,3-benzodioxol-5-yl)-4-oxo-4H-thiochromen-2-yl-2-(thiophen-2-yl)acetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of therapeutics targeting specific molecular pathways.

The benzodioxole moiety within the molecule contributes to its stability and aromaticity, making it a versatile building block for further chemical modifications. The thiochromene ring system, on the other hand, is known for its ability to participate in redox reactions, which is a critical property in medicinal chemistry. The presence of a thiophene group further enhances the compound's electronic properties, making it an attractive candidate for applications in materials science and electronics.

Recent research has focused on the synthesis and characterization of this compound using advanced techniques such as X-ray crystallography and NMR spectroscopy. These studies have provided insights into its three-dimensional structure and conformational flexibility, which are essential for understanding its interactions with biological targets. For instance, computational modeling has revealed potential binding affinities with key enzymes involved in metabolic pathways, suggesting its potential as a lead compound in drug development.

In terms of pharmacological activity, N-acetamide derivatives like this compound have shown promise in anti-inflammatory and antioxidant assays. The integration of multiple heterocyclic rings in the molecule allows for diverse interactions with cellular components, which can be exploited for therapeutic purposes. Furthermore, the compound's ability to modulate cellular signaling pathways has been explored in vitro, providing a foundation for future preclinical studies.

From an environmental perspective, the synthesis of this compound has been optimized to minimize waste and improve sustainability. Green chemistry principles have been applied to develop efficient reaction pathways that reduce energy consumption and hazardous byproducts. This aligns with current trends toward eco-friendly chemical synthesis methods.

Looking ahead, the potential applications of N-acetamide derivatives like this compound are vast. Its structural versatility makes it a valuable tool in both academic research and industrial development. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing our understanding of complex molecular systems and their therapeutic applications.